Cas no 1804077-84-6 (2-(3-Chloropropyl)-4-fluorobenzyl chloride)

• Product Name: 2-(3-Chloropropyl)-4-fluorobenzyl chloride
• CAS No: 1804077-84-6
• MF: C₁₀H₁₁Cl₂F
• MW: 221.098744630814
• CID: 4980872
• Update Time: 2025-06-14

2-(3-Chloropropyl)-4-fluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-4-fluorobenzyl chloride

• Inchi： 1S/C10H11Cl2F/c11-5-1-2-8-6-10(13)4-3-9(8)7-12/h3-4,6H,1-2,5,7H2
• InChI Key： AVOXEDYFGCWVLH-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C=CC=1CCl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Additional information on 2-(3-Chloropropyl)-4-fluorobenzyl chloride

Comprehensive Analysis of 2-(3-Chloropropyl)-4-fluorobenzyl chloride (CAS No. 1804077-84-6): Properties, Applications, and Industry Trends

The chemical compound 2-(3-Chloropropyl)-4-fluorobenzyl chloride (CAS No. 1804077-84-6) is a specialized organofluorine derivative gaining attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring both chloropropyl and fluorobenzyl functional groups, this compound serves as a versatile building block for synthesizing complex molecules. Recent studies highlight its role in developing targeted drug delivery systems, aligning with the growing demand for precision medicine solutions.

In the context of green chemistry trends, researchers are exploring sustainable synthesis routes for 2-(3-Chloropropyl)-4-fluorobenzyl chloride. The compound's fluorinated aromatic component contributes to enhanced metabolic stability in bioactive molecules—a key consideration for modern drug discovery projects. Industry reports indicate rising interest in fluorine-containing intermediates, driven by their applications in PET imaging agents and biopharmaceuticals.

The physicochemical properties of CAS No. 1804077-84-6 make it particularly valuable for cross-coupling reactions in medicinal chemistry. Its dual reactive sites (chlorine substituents) enable sequential functionalization, addressing common challenges in multi-step synthesis. Analytical techniques like HPLC-MS and NMR spectroscopy confirm the compound's high purity (>98%), meeting stringent requirements for GMP-compliant production.

Emerging applications in material science demonstrate the compound's potential beyond life sciences. The fluorobenzyl chloride moiety facilitates surface modifications in nanomaterials, particularly for creating functionalized polymers with tailored hydrophobicity. This aligns with current searches for "smart material precursors" and "high-performance coatings" in industrial databases.

Quality control protocols for 2-(3-Chloropropyl)-4-fluorobenzyl chloride emphasize chromatographic purity assessments and residual solvent monitoring. Leading suppliers now provide comprehensive analytical certificates (CoA) with batch-specific spectral data, responding to market demands for traceable chemicals. Storage recommendations typically specify anhydrous conditions at 2-8°C to maintain stability.

Patent landscape analysis reveals increasing utilization of this bifunctional intermediate in kinase inhibitor development, particularly for oncological targets. The 3-chloropropyl chain's flexibility allows optimal binding affinity adjustments—a frequent topic in structure-activity relationship (SAR) studies. Recent publications discuss its incorporation into third-generation pharmaceutical candidates with improved blood-brain barrier penetration.

From a regulatory perspective, proper handling of halogenated compounds like CAS No. 1804077-84-6 requires adherence to laboratory safety standards. Material Safety Data Sheets (MSDS) detail appropriate personal protective equipment (PPE) and ventilation requirements, addressing common queries about "chemical handling best practices". The compound's hydrolysis stability profile makes it suitable for aqueous workup procedures under controlled conditions.

Market analysts project steady growth for fluorobenzyl derivatives, with 2-(3-Chloropropyl)-4-fluorobenzyl chloride positioned as a niche intermediate for custom synthesis services. Its compatibility with continuous flow chemistry systems meets the pharmaceutical industry's shift toward process intensification. Technical bulletins frequently highlight its utility in parallel synthesis platforms for compound library generation.

Recent methodological advances demonstrate efficient phase-transfer catalysis approaches for introducing the fluorobenzyl group, reducing typical reaction times by 40-60%. These process optimizations respond to frequent searches for "time-efficient synthetic methods" in chemical forums. The compound's crystalline form at room temperature facilitates accurate weighing procedures in laboratory settings.

Environmental fate studies indicate that 4-fluorobenzyl containing compounds exhibit moderate biodegradability under specific conditions. This data informs waste management protocols and supports green chemistry initiatives—topics generating increased search traffic among process chemists. Life cycle assessment (LCA) models help quantify the ecological footprint of synthesis pathways involving this intermediate.

Collaborations between academic researchers and fine chemical manufacturers have yielded improved purification techniques for 2-(3-Chloropropyl)-4-fluorobenzyl chloride, including crystallization optimization and chromatography methods. These developments address the recurring question of "how to purify halogenated aromatics" in synthetic chemistry communities. The availability of deuterated analogs further expands its utility in mechanistic studies.

In formulation science, the compound's lipophilicity parameters (logP ~2.8) make it valuable for designing prodrug systems. Computational chemistry approaches utilizing molecular docking simulations frequently incorporate this scaffold, as evidenced by citations in cheminformatics literature. These applications correlate with growing interest in "computer-aided drug design tools" across research institutions.

The global supply chain for CAS No. 1804077-84-6 reflects increasing regionalization, with cGMP facilities in North America, Europe, and Asia ensuring reliable access. Procurement specialists often search for "high-purity fluorochemical suppliers" with documented quality systems. Current pricing trends show stability for this research-grade chemical, with volume discounts available for preclinical development programs.